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Compound of Interest

2-Chloroethyl 4-chlorophenyl!
Compound Name:
sulfone

Cat. No.: B095232

An In-depth Technical Guide to 2-Chloroethyl 4-
chlorophenyl sulfone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Chloroethyl 4-chlorophenyl sulfone. The information is curated for
researchers, scientists, and professionals in drug development who may utilize this compound
as a chemical intermediate or investigate its potential biological activities.

Chemical Identity and Physical Properties

2-Chloroethyl 4-chlorophenyl sulfone is a solid, crystalline compound, appearing as a white
to almost white powder.[1] It is identified by the CAS Number 16191-84-7.[1] Key identification
and physical property data are summarized in the tables below for easy reference.

Table 1: Compound Identification
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Identifier Value
IUPAC Name 1-Chloro-4-[(2-chloroethyl)sulfonyllbenzene
CAS Number 16191-84-7[1]

Molecular Formula

CsHsCl202S[1]

Molecular Weight

239.12 g/mol [1]

Canonical SMILES

C1=CC(=CC=C1S(=0)(=0)CCCI)CI[2]

InChl

InChl=1S/C8H8CI202S/c9-5-6-13(11,12)8-3-1-
7(10)2-4-8/h1-4H,5-6H2[2]

InChlKey

KXQHTLXSDBXWNB-UHFFFAOYSA-N[2]

ble 2: Physical and Chemical :

Property

Value

Physical State

Solid, powder to crystal[1]

Color White to Almost white[1]
Melting Point 96 °C[1]

Boiling Point No experimental data found.
Density No experimental data found.
Solubility No experimental data found.

Storage Temperature

Room Temperature, Sealed in dry conditions[1]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 2-Chloroethyl 4-

chlorophenyl sulfone was not explicitly found in the surveyed literature, a plausible synthetic

route can be inferred from general methods for preparing sulfones. A likely approach involves

the reaction of 4-chlorobenzenesulfonyl chloride with 2-chloroethanol.
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This reaction would typically be carried out in the presence of a base to neutralize the
hydrochloric acid byproduct. The choice of solvent and reaction conditions, such as
temperature and reaction time, would need to be optimized to ensure a high yield and purity of
the final product.

The reactivity of 2-Chloroethyl 4-chlorophenyl sulfone is dictated by the functional groups
present: the sulfone group and the two chloro-substituents. The sulfone group is generally
stable, while the chloroethyl group provides a reactive site for nucleophilic substitution
reactions. This makes the compound a useful intermediate for introducing the 4-
chlorophenylsulfonyl ethyl moiety into other molecules.[3]

Proposed Synthesis Workflow

Proposed Synthesis of 2-Chloroethyl 4-chlorophenyl sulfone
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A plausible synthetic route to 2-Chloroethyl 4-chlorophenyl sulfone.

Spectral Data
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While detailed spectral data with peak assignments were not available in the public domain,
several sources indicate the availability of 1H NMR, 13C NMR, IR, and Mass Spectrometry
data for 2-Chloroethyl 4-chlorophenyl sulfone.[2][4] Researchers are advised to acquire and
interpret these spectra for structural confirmation and purity assessment.

Biological Activity and Toxicology

There is a significant lack of information in the scientific literature regarding the specific
biological activities, mechanism of action, or involvement in signaling pathways of 2-
Chloroethyl 4-chlorophenyl sulfone.

However, some toxicological data is available. An intravenous LD50 in mice has been reported
as 100 mg/kg.[1] This indicates a degree of toxicity that necessitates careful handling and
appropriate safety precautions in a laboratory setting.

Given that sulfone moieties are present in various biologically active compounds, it is plausible
that 2-Chloroethyl 4-chlorophenyl sulfone could serve as a scaffold or intermediate in the
synthesis of novel therapeutic agents.[5] Further research into its pharmacological and
toxicological profile is warranted.

Experimental Protocols

As previously mentioned, a specific and detailed experimental protocol for the synthesis of 2-
Chloroethyl 4-chlorophenyl sulfone is not readily available in the reviewed literature.
However, a general procedure for the synthesis of a similar compound, 4-
chlorobenzenesulfonyl chloride, which is a likely precursor, is described below. This can serve
as a reference for developing a specific protocol for the target compound.

General Protocol for the Preparation of 4-Chlorobenzenesulfonyl chloride:

This protocol is adapted from a known synthesis of 4-chlorobenzenesulfonyl chloride and
should be modified and optimized for the synthesis of 2-Chloroethyl 4-chlorophenyl sulfone.

Materials:

e Chlorobenzene
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» Chlorosulfonic acid
e Thionyl chloride
 Sulfamic acid
Procedure:

e To a reaction vessel containing chlorosulfonic acid (1.05 molar equivalents), slowly add
chlorobenzene (1.0 molar equivalent) dropwise at 70°C over a period of 1 hour.[6]

« Stir the mixture at this temperature for an additional 15 minutes.[6]
e Add a catalytic amount of sulfamic acid (e.g., 1 g).[6]
o Slowly add thionyl chloride (1.5 molar equivalents) dropwise at 70°C over 2 hours.[6]

» After the addition is complete, the reaction mixture would be worked up to isolate the 4-
chlorobenzenesulfonyl chloride.[6]

To synthesize 2-Chloroethyl 4-chlorophenyl sulfone, the isolated 4-chlorobenzenesulfonyl
chloride would then be reacted with 2-chloroethanol in the presence of a suitable base and
solvent.

Disclaimer: This is a generalized procedure and requires further development and optimization
for the specific synthesis of 2-Chloroethyl 4-chlorophenyl sulfone. Appropriate safety
precautions must be taken when handling these reagents.

Conclusion

2-Chloroethyl 4-chlorophenyl sulfone is a chemical compound with established physical
properties and a clear role as a synthetic intermediate. While its own biological activities are not
well-documented, its structure suggests potential for use in the development of new
pharmaceuticals and agrochemicals. The lack of detailed experimental protocols and
comprehensive biological data highlights areas for future research that could further elucidate
the properties and potential applications of this compound. Researchers are encouraged to
conduct further studies to fill these knowledge gaps, particularly concerning its synthesis,
reactivity, and biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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